N-(4-ethoxyphenyl)-1-[(2-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-1-[(2-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O4/c1-2-27-17-11-9-16(10-12-17)23-20(25)18-7-5-13-24(21(18)26)28-14-15-6-3-4-8-19(15)22/h3-13H,2,14H2,1H3,(H,23,25)
• InChI Key: JXHCOTLPIMPKNE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)OCC3=CC=CC=C3F
• Molecular Formula: C21H19FN2O4
• Molecular Weight: 382.4 g/mol

Description

N-(4-ethoxyphenyl)-1-[(2-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide, also known as EFMC, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. EFMC is a pyridine derivative that has been synthesized through various methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Human Urinary Carcinogen Metabolites

This review discusses the quantification of carcinogens and their metabolites in the urine of smokers or those exposed to environmental tobacco smoke. It highlights the utility of assays to provide information about carcinogen dose and metabolism in humans, which is crucial for studies on tobacco and human cancer, especially concerning new tobacco products and strategies for harm reduction (Hecht, 2002).

Metoclopramide: Pharmacological Properties and Clinical Use

This paper reviews the pharmacological properties and clinical use of metoclopramide, emphasizing its gastro-intestinal diagnostics applications and treatment for various vomiting types. It underscores the need for further controlled trials to confirm metoclopramide's efficacy in other proposed areas of use (Pinder et al., 2012).

Chronic Ecotoxicity of Nonylphenol Ethoxylates

The study provides a weight of evidence hazard assessment for nonylphenol ethoxylates (NPE) and their degradation intermediates, highlighting their aquatic toxicity. It emphasizes the importance of understanding NPE's environmental fate to mitigate their ecological impact (Staples et al., 2004).

Reversible Cholinesterase Inhibitors as Pretreatment for Organophosphate Exposure

This review summarizes the effectiveness of reversible acetylcholinesterase inhibitors as a pretreatment for exposure to organophosphates, highlighting their potential to mitigate health hazards associated with these compounds (Lorke & Petroianu, 2018).